Cas no 854462-44-5 (3,3-dimethylbutane-1-sulfonamide)

• Product Name: 3,3-dimethylbutane-1-sulfonamide
• CAS No: 854462-44-5
• CID: 4660561
• Update Time: 2025-10-31

3,3-dimethylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylbutane-1-sulfonamide

Additional information on 3,3-dimethylbutane-1-sulfonamide

Comprehensive Overview of 3,3-Dimethylbutane-1-sulfonamide (CAS No. 854462-44-5): Properties, Applications, and Industry Insights

3,3-Dimethylbutane-1-sulfonamide (CAS No. 854462-44-5) is a specialized sulfonamide derivative with a unique molecular structure featuring a branched alkyl chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of the sulfonamide functional group (-SO₂NH₂) enhances its ability to participate in hydrogen bonding, making it valuable for drug design targeting enzymes or receptors.

Recent studies highlight the growing demand for high-purity sulfonamide compounds like 3,3-dimethylbutane-1-sulfonamide in small-molecule drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors, a hot topic in oncology therapeutics. The compound’s lipophilic yet polar properties (logP ~1.8 predicted) allow for optimal membrane permeability—a key consideration in modern oral drug bioavailability optimization.

From a synthetic chemistry perspective, 854462-44-5 exemplifies the trend toward tailored hydrocarbon sulfonamides. Its sterically hindered dimethyl group influences conformational stability, a feature exploited in structure-activity relationship (SAR) studies. Analytical techniques such as HPLC-MS (typically showing [M+H]⁺ at m/z 164) and NMR spectroscopy (characteristic δ_H 1.0 ppm for tert-butyl protons) are crucial for quality control in commercial batches.

Environmental and regulatory aspects of sulfonamide-based chemicals remain a trending discussion. Unlike traditional sulfonamides, 3,3-dimethylbutane-1-sulfonamide demonstrates improved biodegradation profiles in OECD 301 tests, addressing concerns about persistent organic pollutants. This aligns with the pharmaceutical industry’s shift toward green chemistry principles—a frequent search query among sustainability-focused researchers.

The compound’s thermal stability (decomposition >200°C by TGA) makes it suitable for high-temperature synthetic processes, a practical advantage over conventional sulfonamides. Patent analyses reveal increasing use of CAS 854462-44-5 in heterocyclic compound synthesis, particularly for crop protection agents with enhanced rainfastness—an agrochemical industry priority.

Supply chain dynamics for specialty sulfonamides like this compound reflect broader market trends. With major producers concentrated in Asia and Europe, quality variations prompt frequent searches for certified reference standards and analytical method validation protocols. The compound’s crystalline form (typically white powder) and solubility profile (soluble in DMSO, methanol) are critical parameters for end-users.

Emerging applications in material science are expanding the relevance of 3,3-dimethylbutane-1-sulfonamide. Recent publications explore its incorporation into polymeric sulfonamide matrices for ion-exchange membranes—a technology gaining traction in battery electrolyte systems. This interdisciplinary potential makes it a frequent subject in cross-industry innovation webinars and technical forums.

For researchers investigating structure-property relationships, the compound’s molecular dipole moment (~4.5D) and hydrogen bond acceptor capacity (2 sites) provide valuable case studies. These physicochemical characteristics are increasingly searched in conjunction with computational chemistry and molecular docking tutorials, reflecting the compound’s educational utility.

Quality specifications for 854462-44-5 typically require ≥98% purity (HPLC), with strict limits on heavy metal contaminants (<10 ppm) and residual solvents. Such parameters dominate supplier inquiries, especially from GMP manufacturing facilities. The compound’s stability under ambient conditions (recommended storage at 2-8°C) contributes to its logistical advantages.

Looking ahead, 3,3-dimethylbutane-1-sulfonamide is poised to benefit from advances in continuous flow chemistry—a trending search term in process optimization. Its compatibility with microwave-assisted synthesis (reducing reaction times from hours to minutes) exemplifies how traditional compounds gain new relevance through modern techniques. This positions CAS 854462-44-5 as a bridge between classical organic chemistry and cutting-edge methodologies.